N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C15H11N7O3/c23-11-6-9(2-4-16-11)13-20-12(25-21-13)8-18-15(24)10-7-19-22-5-1-3-17-14(10)22/h1-7H,8H2,(H,16,23)(H,18,24)
• InChI Key: XYBPGTAYUDCEIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(C=N2)C(=O)NCC3=NC(=NO3)C4=CC(=O)NC=C4)N=C1
• Molecular Formula: C15H11N7O3
• Molecular Weight: 337.29 g/mol
• CAS No.: 2034368-07-3

Description

N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C15H11N7O3 and its molecular weight is 337.299. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Novel heterocyclic compounds containing the 1,2,4-oxadiazole moiety, such as those starting from ethyl 2H-pyrano [2,3-b] pyridine-3-carboxylate, have been synthesized. These compounds, including 1,2,4-oxadiazole derivatives, are expected to exhibit better hypertensive activity due to their unique chemical structure (Kumar & Mashelker, 2007).
• A novel series of pyrazolopyrimidines derivatives has been synthesized, showing anticancer and anti-5-lipoxygenase activities. The structure-activity relationship was discussed to understand the chemical-biological interactions (Rahmouni et al., 2016).

Biomedical Applications

• A concise and effective approach to synthesizing dicarboxamide functionalized novel pyrazolo[1,5-a]pyrimidine derivatives has been developed, which could have implications for drug development due to the structural importance of dicarboxamide in medicinal chemistry (Patel et al., 2017).
• A new potential PET agent for imaging of IRAK4 enzyme in neuroinflammation was synthesized, highlighting the application of pyrazolopyrimidine derivatives in diagnostic imaging and potentially in the treatment of neuroinflammatory diseases (Wang et al., 2018).

Antimicrobial Activity

• Pyrazolopyridine derivatives synthesized via Friedländer condensation showed moderate to good antibacterial activity against various bacterial strains, indicating their potential as antibacterial agents (Panda et al., 2011).
• Synthesized 4-substituted-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives exhibited antimicrobial activity against a range of bacterial and fungal strains, with some compounds showing higher activity than standard drugs, suggesting their potential use in antimicrobial therapy (El-sayed et al., 2017).

Mechanism of Action

ODZ101 inhibits EZH2, the catalytic engine of the PRC2 complex. PRC2 plays a major role in transcriptional silencing by installing methylation marks on lysine 27 of histone 3. Dysregulation of PRC2 function is associated with poor prognosis in certain malignancies. The compound’s co-crystal structure with the human PRC2 complex has been disclosed.